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Compound of Interest

4-Aminobenzene-1,3-diol
Compound Name:
hydrochloride

Cat. No.: B051422

Essential Safety and Handling Guide for 4-
Aminobenzene-1,3-diol hydrochloride

This guide provides critical safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with 4-Aminobenzene-1,3-diol
hydrochloride. Adherence to these protocols is essential for ensuring laboratory safety and
minimizing risk.

Chemical Identifier:

Name 4-Aminobenzene-1,3-diol hydrochloride

4-Aminoresorcinol hydrochloride, 2,4-

Synonyms Dihydroxyaniline hydrochloride
CAS Number 34781-86-7[1]

Molecular Formula C6H8CINO2[1]

Molecular Weight 161.59 g/mol [1]

Hazard Identification and Personal Protective Equipment
(PPE)
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4-Aminobenzene-1,3-diol hydrochloride is classified as a hazardous substance that can
cause skin irritation, serious eye irritation, and respiratory irritation.[2][3] Appropriate PPE is
mandatory to prevent exposure.

Table 1: Personal Protective Equipment (PPE) Requirements

Protection Type Specification Rationale

Chemical-resistant gloves )
) o To prevent skin contact and
Hand Protection (e.g., Nitrile). Inspect gloves o
irritation.[2]
before use.[2]

Goggles (European standard -

EN 166) or ANSI-approved To protect eyes from dust

Eye and Face Protection safety glasses.[2] A face shield  particles and splashes,
may be necessary for splash preventing serious irritation.[2]
hazards.

Long-sleeved laboratory coat, ) ]
) ] To prevent accidental skin
Skin and Body Protection full-length pants, and closed-
exposure.[2]
toe shoes.[2]

Use in a well-ventilated area, To avoid inhalation of dust,
Respiratory Protection preferably a certified chemical which can cause respiratory
fume hood.[2] tract irritation.[2]

Operational Plan: Step-by-Step Handling
Procedures

Strict adherence to the following procedures is required to ensure safe handling of 4-
Aminobenzene-1,3-diol hydrochloride.

Preparation

» Ventilation: Ensure a certified chemical fume hood is operational before beginning any work.

e PPE Inspection: Gather all necessary PPE as specified in Table 1 and inspect for any
damage.
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» Emergency Equipment: Confirm that a safety shower and eyewash station are accessible
and operational.

» Material Handling: Use the smallest practical quantities for the experiment to minimize waste
and potential exposure. Keep containers tightly closed when not in use.

Handling

o Work Area: Conduct all handling of 4-Aminobenzene-1,3-diol hydrochloride within a
certified chemical fume hood to minimize inhalation exposure.

e Avoid Dust: Handle the compound carefully to avoid the formation of dust and aerosols.

» Personal Hygiene: Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly with
soap and water after handling, even if gloves were worn.[2]

Post-Handling

o Decontamination: Decontaminate the work area thoroughly after use.
» PPE Removal: Properly remove and dispose of contaminated PPE.

o Storage: Store 4-Aminobenzene-1,3-diol hydrochloride in a dry, cool, and well-ventilated
place in a tightly closed container.[2]

Emergency and Disposal Plans
First Aid Measures

Immediate response is critical in case of accidental exposure.
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Exposure Route First Aid Procedure

Immediately wash off with plenty of water for at
Skin Contact least 15 minutes.[2] If skin irritation persists,

seek medical attention.[2]

Rinse immediately with plenty of water, also
Eye Contact under the eyelids, for at least 15 minutes. Get

medical attention.[2]

Move the person to fresh air. If breathing is
Inhalation difficult, give artificial respiration.[2][4] Get

medical attention if symptoms occur.[2]

Clean mouth with water and drink plenty of
Ingestion water afterwards.[2] Get medical attention if

symptoms occur.[2]

Spill and Disposal Plan

Proper containment and disposal are essential to prevent environmental contamination.
Spill Response:
e Evacuate: Evacuate the area and ensure adequate ventilation.

o Containment: For small spills, sweep up the material and shovel it into a suitable, labeled
container for disposal.[2] Avoid generating dust.

o Large Spills: For large spills, contact your institution's Environmental Health and Safety
(EHS) office for assistance.

Waste Disposal:

o Waste Collection: Collect all waste containing 4-Aminobenzene-1,3-diol hydrochloride in a
designated, properly labeled, and sealed hazardous waste container.

» Classification: This waste is classified as hazardous.[2]
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o Disposal: Dispose of the hazardous waste through your institution's EHS office in
accordance with local, regional, and national regulations.[2] Do not dispose of it down the
drain or in regular trash.

Workflow for Safe Handling of 4-Aminobenzene-1,3-
diol hydrochloride

Click to download full resolution via product page

Caption: Workflow for the safe handling of 4-Aminobenzene-1,3-diol hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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